(Z)-3-(2,4-Dimethyl-5-((2-oxo-6-phenylindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid

• CAS No.: 251356-45-3
• Product Name: (Z)-3-(2,4-Dimethyl-5-((2-oxo-6-phenylindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 3-[2,4-dimethyl-5-[(Z)-(2-oxo-6-phenyl-1H-indol-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
• Standard InChI: InChI=1S/C24H22N2O3/c1-14-18(10-11-23(27)28)15(2)25-21(14)13-20-19-9-8-17(12-22(19)26-24(20)29)16-6-4-3-5-7-16/h3-9,12-13,25H,10-11H2,1-2H3,(H,26,29)(H,27,28)/b20-13-
• Standard InChIKey: APYYTEJNOZQZNA-MOSHPQCFSA-N
• Isomeric SMILES: CC1=C(NC(=C1CCC(=O)O)C)/C=C\2/C3=C(C=C(C=C3)C4=CC=CC=C4)NC2=O
• SMILES: CC1=C(NC(=C1CCC(=O)O)C)C=C2C3=C(C=C(C=C3)C4=CC=CC=C4)NC2=O
• Canonical SMILES: CC1=C(NC(=C1CCC(=O)O)C)C=C2C3=C(C=C(C=C3)C4=CC=CC=C4)NC2=O
• Appearance: Solid powder
• Description: SU16F is a potent and selective platelet-derived growth factor receptor ß (PDGFRß) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SU16F
• Reference: 1: Diercke K, Kohl A, Lux CJ, Erber R. Compression of human primary cementoblasts leads to apoptosis: A possible cause of dental root resorption? J Orofac Orthop. 2014 Nov;75(6):430-45. doi: 10.1007/s00056-014-0237-5. Epub 2014 Oct 26. PubMed PMID: 25344124.; 2: Huang F, Wang M, Yang T, Cai J, Zhang Q, Sun Z, Wu X, Zhang X, Zhu W, Qian H, Xu W. Gastric cancer-derived MSC-secreted PDGF-DD promotes gastric cancer progression. J Cancer Res Clin Oncol. 2014 Nov;140(11):1835-48. doi: 10.1007/s00432-014-1723-2. Epub 2014 Jun 18. PubMed PMID: 24938433.
• PubChem Compound: 5329150
• Last Modified: Nov 11 2021